Ro 67-7476
Cat. No. B1680702
Key on ui cas rn:
298690-60-5
M. Wt: 319.4 g/mol
InChI Key: DAEHFYNGSSBGSS-KRWDZBQOSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[F:1][c:2]1[cH:3][cH:4][c:5]([CH:8]2[NH:9][CH2:10][CH2:11][CH2:12]2)[cH:6][cH:7]1.[c:13]1([CH3:23])[cH:14][cH:15][c:16]([S:19](=[O:20])(=[O:21])[Cl:22])[cH:17][cH:18]1>>[F:1][c:2]1[cH:3][cH:4][c:5]([CH:8]2[N:9]([S:19]([c:16]3[cH:15][cH:14][c:13]([CH3:23])[cH:18][cH:17]3)(=[O:20])=[O:21])[CH2:10][CH2:11][CH2:12]2)[cH:6][cH:7]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Fc1ccc(C2CCCN2)cc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1ccc(S(=O)(=O)Cl)cc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1ccc(S(=O)(=O)N2CCCC2c2ccc(F)cc2)cc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Identifiers
|
REACTION_SMILES
|
[F:1][c:2]1[cH:3][cH:4][c:5]([CH:8]2[NH:9][CH2:10][CH2:11][CH2:12]2)[cH:6][cH:7]1.[c:13]1([CH3:23])[cH:14][cH:15][c:16]([S:19](=[O:20])(=[O:21])[Cl:22])[cH:17][cH:18]1>>[F:1][c:2]1[cH:3][cH:4][c:5]([CH:8]2[N:9]([S:19]([c:16]3[cH:15][cH:14][c:13]([CH3:23])[cH:18][cH:17]3)(=[O:20])=[O:21])[CH2:10][CH2:11][CH2:12]2)[cH:6][cH:7]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Fc1ccc(C2CCCN2)cc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1ccc(S(=O)(=O)Cl)cc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1ccc(S(=O)(=O)N2CCCC2c2ccc(F)cc2)cc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
